N-(1-azabicyclo[2.2.2]octan-3-yl)-3-(1-phenylpyrazol-4-yl)propanamide

• IUPAC Name: N-(1-azabicyclo[2.2.2]octan-3-yl)-3-(1-phenylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C19H24N4O/c24-19(21-18-14-22-10-8-16(18)9-11-22)7-6-15-12-20-23(13-15)17-4-2-1-3-5-17/h1-5,12-13,16,18H,6-11,14H2,(H,21,24)
• InChI Key: YWICKEYWECPWNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(C2)NC(=O)CCC3=CN(N=C3)C4=CC=CC=C4
• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol

Description

N-(1-azabicyclo[2.2.2]octan-3-yl)-3-(1-phenylpyrazol-4-yl)propanamide is a complex organic compound that features a bicyclic structure and a pyrazole ring. Compounds with such structures are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-azabicyclo[2.2.2]octan-3-yl)-3-(1-phenylpyrazol-4-yl)propanamide typically involves multi-step organic reactions. A common approach might include:

Formation of the bicyclic structure: This could involve cyclization reactions starting from simpler amine precursors.

Pyrazole ring synthesis: The pyrazole ring can be synthesized through condensation reactions involving hydrazines and 1,3-diketones.

Coupling reactions: The final step would involve coupling the bicyclic amine with the pyrazole derivative under amide bond-forming conditions, often using reagents like carbodiimides (e.g., EDCI) and catalysts.

Industrial Production Methods

Industrial production would scale up these reactions, optimizing for yield, purity, and cost-effectiveness. This might involve continuous flow chemistry techniques and the use of automated reactors.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the pyrazole ring or the bicyclic amine.

Reduction: Reduction reactions could target the amide bond or other functional groups.

Substitution: Nucleophilic or electrophilic substitution reactions might occur at various positions on the molecule.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Halogenating agents, nucleophiles like amines or thiols.

Major Products

The major products would depend on the specific reactions but could include oxidized or reduced derivatives, substituted analogs, and various intermediates.

Scientific Research Applications

N-(1-azabicyclo[2.2.2]octan-3-yl)-3-(1-phenylpyrazol-4-yl)propanamide could have several applications:

Chemistry: As a building block for more complex molecules.

Biology: Potential use in studying receptor-ligand interactions.

Medicine: Possible therapeutic applications due to its structural features.

Industry: Use in the synthesis of specialty chemicals or materials.

Mechanism of Action

The mechanism of action would depend on its specific biological target. Generally, compounds with such structures might interact with enzymes or receptors, modulating their activity. The bicyclic amine could mimic neurotransmitters, while the pyrazole ring might interact with various biological pathways.

Comparison with Similar Compounds

Similar Compounds

• N-(1-azabicyclo[2.2.2]octan-3-yl)-3-(1-phenylpyrazol-4-yl)acetamide
• N-(1-azabicyclo[2.2.2]octan-3-yl)-3-(1-phenylpyrazol-4-yl)butanamide

Uniqueness

The specific combination of the bicyclic structure and the pyrazole ring in N-(1-azabicyclo[2.2.2]octan-3-yl)-3-(1-phenylpyrazol-4-yl)propanamide might confer unique biological properties, making it distinct from other similar compounds.